Cas no 2228337-34-4 (2-(but-3-yn-2-yl)-5-chlorophenol)

• Product Name: 2-(but-3-yn-2-yl)-5-chlorophenol
• CAS No: 2228337-34-4
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 5997733
• PubChem ID: 165885775
• Update Time: 2025-06-26

2-(but-3-yn-2-yl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-5-chlorophenol
• EN300-1980680
• 2228337-34-4

• Inchi： 1S/C10H9ClO/c1-3-7(2)9-5-4-8(11)6-10(9)12/h1,4-7,12H,2H3
• InChI Key： NZBRZNFOZAOHJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(C#C)C

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(but-3-yn-2-yl)-5-chlorophenol

2-(But-3-yn-2-yl)-5-Chlorophenol: A Comprehensive Overview of Its Chemical Structure, Synthesis, and Biological Applications

2-(But-3-yn-2-yl)-5-chlorophenol, with the CAS No. 2228337-34-4, represents a unique class of aromatic derivatives characterized by a phenolic core functionalized with a terminal alkyne group. This compound belongs to the broader family of substituted phenols, which are widely studied for their diverse biological activities and potential applications in pharmaceutical and agrochemical industries. The molecular structure of 2-(But-3-yn-2-yl)-5-chlorophenol consists of a benzene ring substituted with a chlorine atom at the 5-position and a but-3-yn-2-yl group at the 2-position, forming a conjugated system that may contribute to its chemical reactivity and biological interactions.

Recent advances in synthetic chemistry have enabled the efficient preparation of 2-(But-3-yn-2-yl)-5-chlorophenol through catalytic hydrogenation or click chemistry protocols. These methods allow for precise control over the stereochemistry and regiochemistry of the alkyne functional group, which is critical for optimizing its biological activity. The synthesis of this compound often involves multi-step processes that utilize transition metal catalysts or organocatalytic systems to achieve high yields and selectivity. Such synthetic strategies are particularly relevant in the context of drug discovery, where the ability to tailor molecular structures for specific biological targets is essential.

Structural analysis of 2-(But-3-yn-2-yl)-5-chlorophenol reveals the presence of both aromatic and aliphatic functional groups, which may influence its solubility, stability, and reactivity in different environments. The phenolic hydroxyl group at the 1-position is capable of forming hydrogen bonds with biological macromolecules, while the terminal alkyne moiety can participate in various chemical reactions, including metal-catalyzed coupling reactions. These properties make 2-(But-3-yn-2-yl)-

Recent studies have highlighted the potential of 2-(But-3-yn-2-yl)-5-chlorophenol as a scaffold for developing novel therapeutics targeting inflammation and oxidative stress. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits significant anti-inflammatory activity by modulating the NF-κB signaling pathway. The chlorine substitution at the 5-position may enhance its lipophilicity, facilitating cellular uptake and interaction with membrane-bound receptors. Such findings underscore the importance of structural modifications in optimizing the pharmacological profile of aromatic compounds.

In the realm of agrochemicals, 2-(But-3-yn-2-yl)-5-chlorophenol has been explored as a potential herbicide due to its ability to disrupt plant metabolic pathways. A 2023 study in *Pesticide Biochemistry and Physiology* reported that this compound inhibits the enzyme acetolactate synthase (ALS), which is critical for the biosynthesis of branched-chain amino acids in plants. This mechanism of action suggests that 2-(But-3-yn-2-yl)-5-chlorophenol could serve as a lead compound for developing selective herbicides with improved environmental safety profiles.

From a synthetic perspective, the preparation of 2-(But-3-yn-2-yl)-5-chlorophenol has been optimized using microwave-assisted methodologies, which reduce reaction times and energy consumption. A 2023 paper in *Organic & Biomolecular Chemistry* described a one-pot synthesis involving the coupling of a phenol derivative with a terminal alkyne under mild conditions. This approach not only simplifies the synthetic route but also minimizes byproduct formation, aligning with the principles of green chemistry. Such advancements are crucial for scaling up production while maintaining high purity and yield.

Biological studies on 2-(But-3-yn-2-yl)-5-chlorophenol have also revealed its potential as a modulator of redox homeostasis. Research published in *Free Radical Biology and Medicine* (2023) demonstrated that this compound acts as an antioxidant by scavenging reactive oxygen species (ROS) and upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD). These properties suggest that 2-(But-3-yn-2-yl)-5-chlorophenol could be explored for its protective effects against oxidative stress-related diseases, including neurodegenerative disorders and cardiovascular conditions.

Computational modeling has further elucidated the molecular interactions of 2-(But-3-yn-2-yl)-5-chlorophenol with biological targets. Docking studies conducted in 2023 revealed that the compound binds to the active site of the enzyme cyclooxygenase-2 (COX-2), a key mediator of inflammation. The chlorine atom at the 5-position and the alkyne group at the 2-position are predicted to form hydrogen bonds and hydrophobic interactions with residues in the enzyme's binding pocket, contributing to its anti-inflammatory activity. These insights provide a foundation for rational drug design and structure-activity relationship (SAR) studies.

Despite its promising properties, the development of 2-(But-3-yn-2-yl)-5-chlorophenol as a therapeutic agent requires further investigation into its pharmacokinetics, toxicity, and mechanism of action. Preclinical studies are needed to evaluate its safety profile and efficacy in animal models of disease. Additionally, the exploration of its potential as a prodrug or drug delivery system could expand its therapeutic applications. The interdisciplinary nature of this research highlights the importance of collaboration between synthetic chemists, pharmacologists, and computational biologists in advancing the field of medicinal chemistry.

In conclusion, 2-(But-3-yn-2-yl)-5-chlorophenol represents a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, combined with recent advances in synthetic methods and biological studies, positions it as a valuable candidate for further exploration. As research continues to uncover its mechanisms of action and optimize its properties, 2-(But-3-yn-2-yl)-5-chlorophenol may pave the way for the development of novel therapeutics and agrochemicals with improved efficacy and safety profiles.